1-bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one

• IUPAC Name: 1-bromo-7,8-dihydro-6H-imidazo[1,5-c]pyrimidin-5-one
• InChI: InChI=1S/C6H6BrN3O/c7-5-4-1-2-8-6(11)10(4)3-9-5/h3H,1-2H2,(H,8,11)
• InChI Key: RZMAWLZUQMYTJE-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)N2C1=C(N=C2)Br
• Molecular Formula: C6H6BrN3O
• Molecular Weight: 216.04 g/mol
• CAS RN: 1783619-44-2

Description

1-Bromo-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one is a heterocyclic organic compound with a unique structure and chemical properties. It is an important building block for the synthesis of many biologically active compounds and has been extensively studied in recent years.

Scientific Research Applications

Synthesis and Structural Analysis

• Research has focused on the synthesis of imidazo[1,2-c]pyrimidine derivatives, including 8-bromoimidazo[1,2-c]pyrimidines, developed from C-substituted 4-aminopyrimidines (Rogul'chenko, Mazur, & Kochergin, 1975).
• Novel 6-bromo-imidazo[4,5-b]pyridine derivatives have been synthesized and characterized using NMR spectroscopy and monocrystalline X-ray crystallography (Jabri et al., 2023).
• Studies have detailed the solid-phase synthesis of imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrimidine derivatives using different synthesis methods (Kazzouli, Berteina‐Raboin, Mouaddib, & Guillaumet, 2003).

Antibacterial and Antimicrobial Activity

• Imidazo[1,2-a]pyrimidine derivatives have demonstrated potent antimicrobial activity, as evidenced in a study synthesizing 75 derivatives and testing their in vitro antibacterial properties (Rival, Grassy, & Michel, 1992).
• Another study synthesized and evaluated the antibacterial activity of certain imidazo[1,2-a]pyrimidines, with specific derivatives showing significant activity against various microorganisms (Revanker, Matthews, & Robins, 1975).

Potential Therapeutic Applications

• The imidazo[1,2-a]pyridine scaffold has been recognized for its broad range of applications in medicinal chemistry, including anticancer, antimycobacterial, and antiviral activities. This has led to its inclusion in various marketed preparations and ongoing efforts to develop novel therapeutic agents (Deep, Bhatia, Kaur, Kumar, Jain, Singh, Batra, Kaushik, & Deb, 2016).

Synthesis of Derivatives and Analogs

• A variety of imidazo[1,2-c]pyrimidine derivatives have been synthesized, including those with CNS activity and anti-inflammatory properties (Długosz & Machoń, 1986).
• Efforts have been made to synthesize imidazo[1,5-c]pyrimidines with diverse substituents, starting from commercially available precursors. This research opens doors to developing new compounds with varied biological activities (Wade, 1986).

Environmental and Green Chemistry

• A study developed a catalyst-free heteroannulation reaction for imidazo[1,2-a]pyridines/pyrimidines/pyrazines in a green solvent under microwave irradiation, emphasizing eco-friendly processes in chemical synthesis (Rao, Mm, Maiti, Thakuria, & Chanda, 2018).